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For Researchers, Scientists, and Drug Development Professionals

Introduction
PFI-90 is a small molecule inhibitor primarily targeting histone demethylases, enzymes that

play a crucial role in epigenetic regulation. Its ability to selectively inhibit these enzymes has

made it a valuable tool for studying the biological functions of specific histone demethylases

and a potential starting point for the development of novel therapeutics, particularly in oncology.

This technical guide provides a detailed overview of the selectivity profile of PFI-90 against a

panel of histone demethylases, supported by quantitative data and detailed experimental

protocols.

Core Data Presentation: PFI-90 Selectivity Profile
The inhibitory activity of PFI-90 has been assessed against a range of histone demethylases

(KDMs). The following table summarizes the half-maximal inhibitory concentration (IC50)

values, providing a quantitative measure of PFI-90's potency and selectivity. The data is

primarily derived from in vitro enzymatic assays detailed in the subsequent sections.
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Target Histone
Demethylase

IC50 (µM)
Target Histone
Mark(s)

Notes

KDM3B (JMJD1B) ~2.5 H3K9me1/2 Primary Target

KDM1A (LSD1) ~5.0
H3K4me1/2,

H3K9me1/2

Strong off-target

activity

KDM4B (JMJD2B) ~7.5
H3K9me2/3,

H3K36me2/3

Moderate off-target

activity

KDM5A (JARID1A) ~10.0 H3K4me2/3
Moderate off-target

activity

KDM4C (JMJD2C) >25
H3K9me2/3,

H3K36me2/3

Weak to no significant

activity

KDM6B (JMJD3) >50 H3K27me2/3 No significant activity

Note: The IC50 values are approximate and compiled from multiple sources for comparative

purposes. Exact values may vary depending on the specific assay conditions.

The data clearly indicates that PFI-90 exhibits the highest potency against KDM3B. However, it

also demonstrates significant inhibitory activity against KDM1A, KDM4B, and KDM5A,

highlighting its multi-KDM inhibitory nature. This polypharmacology is a critical consideration for

its use as a chemical probe and for any therapeutic development.

Signaling Pathways and Experimental Workflows
The following diagrams illustrate the general signaling pathway involving histone demethylases

and the workflow for a typical in vitro enzymatic assay used to determine the selectivity profile

of inhibitors like PFI-90.
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PFI-90 Inhibition

TR-FRET Histone Demethylase Assay Workflow

1. Assay Plate Preparation
(Add Assay Buffer, PFI-90, and Histone Demethylase)

2. Substrate Addition
(Add Biotinylated Methylated Histone Peptide)

3. Enzymatic Reaction
(Incubate at Room Temperature)

4. Detection Reagent Addition
(Add Europium-labeled Antibody and Streptavidin-XL665)

5. Signal Detection
(Read Time-Resolved Fluorescence Resonance Energy Transfer)

Click to download full resolution via product page
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[https://www.benchchem.com/product/b15583005#pfi-90-selectivity-profile-against-other-
histone-demethylases]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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